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Compound of Interest

Compound Name: Pentorex

Cat. No.: B1222034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentorex, also known as phenpentermine, is a stimulant drug belonging to the amphetamine

family. It is structurally related to phentermine and has been investigated for its anorectic

properties to aid in weight loss. This technical guide provides a comprehensive overview of

Pentorex, focusing on its chemical identity, regulatory standing, and pharmacological profile.

The information is intended for researchers, scientists, and professionals involved in drug

development and related fields.

Chemical and Physical Properties
Pentorex is chemically designated as α,β-dimethylamphetamine. Its fundamental properties

are summarized in the table below.
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Property Value

IUPAC Name 2-methyl-3-phenylbutan-2-amine

Synonyms Phenpentermine, α,β-Dimethylamphetamine

CAS Number 434-43-5

Molecular Formula C₁₁H₁₇N

Molar Mass 163.26 g/mol

Appearance -

Boiling Point -

Melting Point -

Solubility -

Registration and Legal Status
The regulatory status of Pentorex is stringent, reflecting its classification as a stimulant with the

potential for abuse.
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Jurisdiction Legal Status

United States

Pentorex is classified as a Schedule I controlled

substance. This designation is for drugs with no

currently accepted medical use and a high

potential for abuse.

Europe

While specific information on Pentorex is limited,

the European Medicines Agency (EMA)

recommended the withdrawal of marketing

authorizations for phentermine-containing

medicinal products. Given the structural

similarity, a similar regulatory stance on

Pentorex is highly probable.

Canada

Information on the specific scheduling of

Pentorex in Canada is not readily available.

However, its structural analog phentermine is a

Schedule IV controlled substance.

Australia

Information on the specific scheduling of

Pentorex in Australia is not readily available.

Phentermine is a Schedule 4 (prescription-only)

medicine.

Pharmacology and Mechanism of Action
Pentorex exerts its effects primarily as a central nervous system stimulant. Its mechanism of

action is believed to be similar to that of its close analog, phentermine.

Primary Mechanism:

Pentorex acts as a sympathomimetic amine, stimulating the release of the neurotransmitters

norepinephrine and, to a lesser extent, dopamine from nerve terminals in the brain. This

increase in catecholamine levels in the synaptic cleft leads to the activation of adrenergic and

dopaminergic receptors, resulting in a suppression of appetite.

Signaling Pathway for Rewarding Effects (based on Phentermine):
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Studies on phentermine have indicated that its rewarding effects, which contribute to its abuse

potential, are mediated through the phosphoinositide 3-kinase (PI3K)/Akt signaling pathway in

the nucleus accumbens, a key brain region involved in reward and addiction.
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Start with Phenyl-2-butanone

Reaction with Methylamine

Formation of Imine Intermediate

Reduction (e.g., with Sodium Borohydride)

Pentorex (Phenpentermine)

Purification (e.g., Distillation or Chromatography)

Pure Pentorex
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Acclimatize Animals to Housing and Diet

Measure Baseline Food Intake

Randomize Animals into Control and Treatment Groups

Administer Vehicle (Control) or Pentorex (Treatment)

Measure Food Intake at Specific Time Points

Statistical Analysis of Food Intake Data

Determine Anorectic Effect
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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